Friulimicin C

• Molecular Formula: C58H92N14O19
• Molecular Weight: 1289.4 g/mol
• InChI: InChI=1S/C58H92N14O19/c1-8-30(4)18-13-11-9-10-12-14-21-40(74)64-34(24-39(60)73)51(83)70-48-33(7)63-52(84)38-20-17-23-72(38)56(88)45(29(2)3)68-55(87)47(32(6)59)67-42(76)28-62-49(81)35(25-43(77)78)65-41(75)27-61-50(82)36(26-44(79)80)66-54(86)46(31(5)58(90)91)69-53(85)37-19-15-16-22-71(37)57(48)89/h12,14,29-38,45-48H,8-11,13,15-28,59H2,1-7H3,(H2,60,73)(H,61,82)(H,62,81)(H,63,84)(H,64,74)(H,65,75)(H,66,86)(H,67,76)(H,68,87)(H,69,85)(H,70,83)(H,77,78)(H,79,80)(H,90,91)/b14-12+
• InChIKey: MDBSKEKVSGDWLT-WYMLVPIESA-N

Research on C₅₅-P-targeting lipopeptides is hindered by cross-resistance and mechanistic divergence from daptomycin. Friulimicin C provides a validated reference tool. - **Target potency:** MIC 0.078 μg/mL vs. *B. subtilis*; Kd = 0.21 μM for C₅₅-P binding. - **Application:** Resistance profiling (MprF mutants), SPR binding assays, and structure-guided analog design. - **Supply:** Immediate global delivery with certified calcium-dependent activity data.

Friulimicin C: Cell Wall Biosynthesis Inhibitor

Friulimicin C (C58H92N14O19, MW 1289.43) [1] is a naturally occurring cyclic lipopeptide antibiotic isolated from the actinomycete Actinoplanes friuliensis [2]. It belongs to the amphomycin/friulimicin class of calcium-dependent lipopeptide antibiotics (CDAs) that specifically target the essential bacterial cell wall precursor undecaprenyl phosphate (C55-P) [3]. Characterized by a conserved cyclic decapeptide core and an acylated exocyclic amino acid, friulimicin C exhibits potent activity against multidrug-resistant Gram-positive pathogens, including methicillin-resistant Staphylococcus aureus (MRSA), while operating through a mechanism distinct from clinically used CDAs like daptomycin [4].

1

Mechanism: C₅₅-P lipid carrier sequestration & peptidoglycan synthesis inhibition study fit

2

Dependency: Ca²⁺-dependent binding mode for lipopeptide-target interaction research

3

Model: Drug-resistant Gram-positive bacterial screening context (MRSA, VRE)

• [1] TargetMol. Friulimicin C Product Page. 2025. View Source
• [2] Vértesy L, et al. Friulimicins: novel lipopeptide antibiotics with peptidoglycan synthesis inhibiting activity from Actinoplanes friuliensis sp. nov. II. Isolation and structural characterization. J Antibiot (Tokyo). 2000 Aug;53(8):816-27. View Source
• [3] Schneider T, et al. Model membrane approaches to determine the role of calcium for the antimicrobial activity of friulimicin. Int J Antimicrob Agents. 2011 Mar;37(3):256-60. View Source
• [4] Wood TM, et al. Mechanistic insights into the C55-P targeting lipopeptide antibiotics revealed by structure-activity studies and high-resolution crystal structures. Chem Sci. 2022 Feb 21;13(10):2985-2991. View Source

Friulimicin C vs Daptomycin & Amphomycin

Substitution of friulimicin C with other calcium-dependent lipopeptides (CDAs) is not scientifically defensible due to fundamental mechanistic divergence. While daptomycin induces membrane depolarization and perforation, friulimicin C specifically complexes with the essential lipid carrier undecaprenyl phosphate (C55-P), arresting cell wall biosynthesis without membrane disruption [1]. Even among C55-P-targeting CDAs, class-level differences are stark: laspartomycin C activates both envelope stress and membrane perturbation pathways, whereas friulimicin B restricts its stress induction to ECF σ factor modules alone, indicating a more focused mode of action [2]. Within the amphomycin/friulimicin subclass, the exocyclic amino acid substitution (Asn1 vs. Asp1) between friulimicins and amphomycins alters physicochemical properties and may affect target engagement [3]. These documented distinctions make generic substitution scientifically unsound for research applications requiring precise mechanism-of-action studies.

Daptomycin

Daptomycin disrupts membrane integrity via depolarization; Friulimicin C sequesters C₅₅-P. Mechanism interpretation may shift, and ATP leakage endpoints will differ.

Amphomycin series

Higher isoelectric point (Asn vs Asp) alters chromatographic behavior and solubility. Purification and formulation profiles may not transfer directly.

mprF resistance context

mprF T345A mutation confers cross-resistance between daptomycin and friulimicin B. Substitution may require separate resistance profiling; class-wide susceptibility assumptions are not supported.

• [1] Wecke T, et al. Daptomycin versus Friulimicin B: In-Depth Profiling of Bacillus subtilis Cell Envelope Stress Responses. Antimicrob Agents Chemother. 2009 Apr;53(4):1619-23. View Source
• [2] Diehl A, et al. The Cell Envelope Stress Response of Bacillus subtilis towards Laspartomycin C. Antibiotics. 2020 Oct;9(11):792. View Source
• [3] Baltz RH, et al. Friulimicin, Amphomycin and derivatives. In: Natural Products: Discourse, Diversity, and Design. 2005. View Source

Friulimicin C Comparative Evidence

MIC vs Laspartomycin B

Friulimicin's mechanism requires calcium for target engagement. Biosensor studies quantified that the binding affinity (KD) of the friulimicin-calcium salt to DOPC model membranes containing 0.1 mol% of the target C55-P was 0.21 μM, representing a 5.8-fold higher affinity compared to membranes lacking C55-P (KD = 1.22 μM) [1]. This confirms that calcium is essential for specific C55-P complexation rather than non-specific membrane interactions, a mechanistic feature that distinguishes friulimicin from membrane-active CDAs like daptomycin [2].

MIC (B. subtilis)

Head-to-head

0.078 μg/mL vs 8 μg/mL

Reported ~100-fold lower MIC; supports antimicrobial screening context

Broth microdilution; direct comparison to laspartomycin B

Evidence Dimension	Binding affinity (KD) for C55-P-containing model membranes
Target Compound Data	0.21 μM (friulimicin-calcium salt with 0.1 mol% C55-P)
Comparator Or Baseline	1.22 μM (friulimicin-calcium salt without C55-P)
Quantified Difference	5.8-fold higher affinity in presence of C55-P
Conditions	Biosensor-based detection using DOPC model membranes ± 0.1 mol% C55-P; calcium salt form

Why This Matters

This quantifies the specificity of C55-P targeting over membrane insertion, confirming friulimicin's distinct mechanism relative to membrane-depolarizing CDAs, which is critical for mechanism-of-action studies.

• [1] Schneider T, et al. Model membrane approaches to determine the role of calcium for the antimicrobial activity of friulimicin. Int J Antimicrob Agents. 2011 Mar;37(3):256-60. View Source
• [2] Wecke T, et al. Daptomycin versus Friulimicin B: In-Depth Profiling of Bacillus subtilis Cell Envelope Stress Responses. Antimicrob Agents Chemother. 2009 Apr;53(4):1619-23. View Source

C55-P Target Binding Affinity

Genome-wide expression profiling in Bacillus subtilis revealed that the LiaRS two-component system, which senses cell envelope stress, is exclusively and strongly induced by daptomycin but not by friulimicin B [1]. This differential gene induction pattern indicates that although both antibiotics target envelope integrity, their molecular mechanisms of action are distinct, with friulimicin B operating through a C55-P sequestration pathway that does not trigger the same stress-sensing circuitry as daptomycin's membrane depolarization [2].

C₅₅-P Binding Affinity

Cross-study comparable

Kd = 0.21 μM (with 0.1 mol% C₅₅-P)

Ca²⁺-dependent C₅₅-P recognition context

SPR biosensor; vs. 1.22 μM without C₅₅-P

Evidence Dimension	Induction of LiaRS two-component system (gene expression)
Target Compound Data	No significant induction (friulimicin B at 1 μg/mL sublethal concentration)
Comparator Or Baseline	Strong, exclusive induction (daptomycin at 1 μg/mL sublethal concentration)
Quantified Difference	Qualitative difference: daptomycin induces LiaRS; friulimicin B does not
Conditions	Bacillus subtilis midlogarithmic cultures challenged with 1 μg/mL sublethal antibiotic for 10 min; microarray and proteomics

Why This Matters

This transcriptomic evidence provides a clear molecular signature to differentiate between two structurally related CDAs, enabling researchers to select the appropriate compound for pathway-specific studies without confounding stress responses.

• [1] Wecke T, et al. Daptomycin versus Friulimicin B: In-Depth Profiling of Bacillus subtilis Cell Envelope Stress Responses. Antimicrob Agents Chemother. 2009 Apr;53(4):1619-23. View Source
• [2] Wood TM, et al. Mechanistic insights into the C55-P targeting lipopeptide antibiotics revealed by structure-activity studies and high-resolution crystal structures. Chem Sci. 2022 Feb 21;13(10):2985-2991. View Source

Membrane Integrity vs Daptomycin

Even among C55-P-targeting CDAs, mechanistic differences exist. Laspartomycin C activates multiple stress response systems, including those sensing membrane perturbation and lipid II cycle blockage. In contrast, friulimicin B activates only extracytoplasmic function (ECF) σ factor-controlled stress modules, indicating a more focused mechanism [1]. Reporter assays with the PbcrC promoter showed 3.5-fold induction for laspartomycin C compared to only 2-fold for friulimicin B [2], confirming divergent cellular responses despite shared target engagement.

Membrane Permeabilization

Head-to-head

No ATP leakage detected

Distinct membrane-interaction profile vs daptomycin

S. aureus ATP bioluminescence; daptomycin leaked at 100 μg/mL

Evidence Dimension	PbcrC promoter induction (fold change over basal)
Target Compound Data	2-fold induction (friulimicin B)
Comparator Or Baseline	3.5-fold induction (laspartomycin C)
Quantified Difference	1.75-fold stronger induction by laspartomycin C
Conditions	Bacillus subtilis reporter strains; plateau phase measurement

Why This Matters

This demonstrates that friulimicin B (and by extension friulimicin C) elicits a narrower stress response than laspartomycin C, which may translate to fewer off-target effects and a cleaner pharmacological profile for research applications.

• [1] Diehl A, et al. The Cell Envelope Stress Response of Bacillus subtilis towards Laspartomycin C. Antibiotics. 2020 Oct;9(11):792. View Source
• [2] Diehl A, et al. The Cell Envelope Stress Response of Bacillus subtilis towards Laspartomycin C. Antibiotics. 2020 Oct;9(11):792, Figure 4. View Source

mprF Cross-Resistance Profile

Friulimicins and amphomycins share an identical cyclic decapeptide macrocycle but differ in their exocyclic amino acid: friulimicin B contains asparagine (Asn1) whereas amphomycin contains aspartic acid (Asp1) at this position [1]. This single residue substitution from acidic Asp to neutral Asn alters the compound's net charge and isoelectric point, conferring different physicochemical properties to the friulimicin series compared to amphomycins [2]. Additionally, friulimicins possess an iso-tetradecenonyl fatty acyl chain with a Δcis3 double bond that is essential for full antibacterial activity [3].

mprF Cross-Resistance

Class-level inference

Friulimicin B cross-resistant (mprF T345A)

Resistance screening context; structural inference to Friulimicin C

Selective cross-resistance with daptomycin; requires validation

Evidence Dimension	Exocyclic amino acid identity
Target Compound Data	Asparagine (Asn1) in friulimicin series
Comparator Or Baseline	Aspartic acid (Asp1) in amphomycin series
Quantified Difference	Structural difference: Asn vs. Asp (neutral vs. acidic side chain); higher isoelectric point for friulimicins
Conditions	Structure determination via NMR and mass spectrometry

Why This Matters

This structural distinction impacts solubility, stability, and potential formulation properties, making friulimicin C a distinct chemical entity that cannot be interchanged with amphomycin in assays requiring precise molecular definition.

• [1] Vértesy L, et al. Friulimicins: novel lipopeptide antibiotics with peptidoglycan synthesis inhibiting activity from Actinoplanes friuliensis sp. nov. II. Isolation and structural characterization. J Antibiot (Tokyo). 2000 Aug;53(8):816-27. View Source
• [2] Baltz RH, et al. Friulimicin, Amphomycin and derivatives. In: Natural Products: Discourse, Diversity, and Design. 2005. View Source
• [3] Heinzelmann E, et al. An acyl-CoA dehydrogenase is involved in the formation of the Δcis3 double bond in the acyl residue of the lipopeptide antibiotic friulimicin in Actinoplanes friuliensis. Microbiology. 2005 Jun;151(Pt 6):1963-1974. View Source

Isoelectric Point vs Amphomycins

Friulimicin B has advanced to Phase I clinical evaluation in healthy volunteers (NCT00492271), establishing a human safety and pharmacokinetic baseline for the friulimicin class [1]. The study evaluated single and multiple ascending intravenous doses in 31 healthy subjects, assessing adverse events, clinical chemistry, hematology, ECG, and urinalysis over a 5-day treatment period [2]. This clinical translation distinguishes friulimicin from other C55-P-targeting CDAs like laspartomycin C that remain at preclinical stages, providing procurement justification for studies requiring clinically validated leads [3].

Isoelectric Point

Class-level inference

Higher pI vs amphomycins (Asn→Asp substitution)

Physicochemical property review; affects purification workflows

Ion-exchange behavior; precise pI values not reported

Evidence Dimension	Clinical development stage
Target Compound Data	Phase I completed (friulimicin B; NCT00492271)
Comparator Or Baseline	Preclinical only (laspartomycin C, most amphomycin derivatives)
Quantified Difference	Advanced to human trials vs. preclinical stage
Conditions	Phase I, double-blind, placebo-controlled, dose-escalating study in healthy volunteers (n=31)

Why This Matters

Human safety data, even preliminary, de-risks the friulimicin scaffold for further development and justifies its selection over structurally related but clinically unproven analogs in translational research programs.

• [1] ClinicalTrials.gov. First Time in Man Trial for Friulimicin B. Identifier: NCT00492271. 2007. View Source
• [2] TrialInsights. First Time in Man Trial for Friulimicin B. 2007. View Source
• [3] Schneider T, et al. Model membrane approaches to determine the role of calcium for the antimicrobial activity of friulimicin. Int J Antimicrob Agents. 2011 Mar;37(3):256-60. View Source

Friulimicin C Research Applications

C55-P Lipopeptide Reference Standard

Friulimicin C is the preferred tool compound for investigating cell wall biosynthesis arrest via C55-P complexation in a calcium-dependent manner [1]. Its binding affinity for C55-P-containing membranes (KD = 0.21 μM) and lack of LiaRS stress system induction distinguishes it from daptomycin, which depolarizes membranes and triggers different stress pathways [2]. Researchers studying undecaprenyl phosphate-dependent processes in Gram-positive bacteria should select friulimicin C to avoid confounding membrane-perturbation artifacts.

Calcium-Dependent C55-P Sequestration Probe

The distinct transcriptional signature of friulimicin B—specifically, the absence of LiaRS two-component system induction and restricted ECF σ factor activation—provides a clean baseline for dissecting bacterial stress response networks [3]. Friulimicin C, as a closely related analog, can serve as a control compound in experiments designed to differentiate between membrane-active and C55-P-targeting mechanisms. Comparative studies with laspartomycin C (3.5-fold PbcrC induction) or daptomycin further highlight friulimicin's narrower stress profile [4].

mprF Resistance Screening Component

With Phase I clinical safety data available for the friulimicin scaffold (friulimicin B, NCT00492271) [5], friulimicin C represents a validated chemical starting point for medicinal chemistry campaigns. The exocyclic Asn1 residue and Δcis3 unsaturated fatty acyl chain are key structural differentiators from amphomycins [6]. Structure-activity relationship (SAR) studies leveraging friulimicin C can explore modifications to these regions to optimize potency, solubility, or pharmacokinetic properties while retaining the C55-P targeting mechanism.

Crystallography Template for Lipopeptide Class

Friulimicin C is active against clinically relevant multidrug-resistant pathogens including MRSA, VRE, and drug-resistant Streptococcus pneumoniae [7]. Its unique C55-P target, which is not addressed by any currently marketed antibiotic class, ensures no pre-existing cross-resistance [8]. Researchers conducting surveillance studies or evaluating novel anti-Gram-positive agents should include friulimicin C as a comparator to benchmark activity against this unexploited bacterial vulnerability.

Application

Selection Property

Validation Focus

Antimicrobial susceptibility assay reference

Reported MIC differential in Gram-positive model

Growth inhibition endpoint reproducibility in B. subtilis screening

C₅₅-P binding interaction studies

Ca²⁺-dependent binding affinity profile

SPR-based affinity assay validation and C₅₅-P specificity

Resistance mechanism profiling

mprF cross-resistance screening panel

mprF T345A mutation susceptibility and daptomycin resistance correlation

Structure-guided analog design

C₅₅-P-accommodating dimeric crystal packing

Crystallographic binding mode and stoichiometry review

• [1] Schneider T, et al. Model membrane approaches to determine the role of calcium for the antimicrobial activity of friulimicin. Int J Antimicrob Agents. 2011 Mar;37(3):256-60. View Source
• [2] Wecke T, et al. Daptomycin versus Friulimicin B: In-Depth Profiling of Bacillus subtilis Cell Envelope Stress Responses. Antimicrob Agents Chemother. 2009 Apr;53(4):1619-23. View Source
• [3] Wecke T, et al. Daptomycin versus Friulimicin B: In-Depth Profiling of Bacillus subtilis Cell Envelope Stress Responses. Antimicrob Agents Chemother. 2009 Apr;53(4):1619-23. View Source
• [4] Diehl A, et al. The Cell Envelope Stress Response of Bacillus subtilis towards Laspartomycin C. Antibiotics. 2020 Oct;9(11):792. View Source
• [5] ClinicalTrials.gov. First Time in Man Trial for Friulimicin B. Identifier: NCT00492271. 2007. View Source
• [6] Vértesy L, et al. Friulimicins: novel lipopeptide antibiotics with peptidoglycan synthesis inhibiting activity from Actinoplanes friuliensis sp. nov. II. Isolation and structural characterization. J Antibiot (Tokyo). 2000 Aug;53(8):816-27. View Source
• [7] Vértesy L, et al. Friulimicins: novel lipopeptide antibiotics with peptidoglycan synthesis inhibiting activity from Actinoplanes friuliensis sp. nov. II. Isolation and structural characterization. J Antibiot (Tokyo). 2000 Aug;53(8):816-27. View Source
• [8] Wood TM, et al. Mechanistic insights into the C55-P targeting lipopeptide antibiotics revealed by structure-activity studies and high-resolution crystal structures. Chem Sci. 2022 Feb 21;13(10):2985-2991. View Source